Cas no 694507-52-3 (1H,4H-chromeno4,3-cpyrazole-3-carboxylic acid)

• Product Name: 1H,4H-chromeno4,3-cpyrazole-3-carboxylic acid
• CAS No: 694507-52-3
• MF: C₁₁H₈N₂O₃
• MW: 216.19282245636
• MDL: MFCD03834498
• CID: 3081346
• PubChem ID: 776480
• Update Time: 2025-04-21

1H,4H-chromeno4,3-cpyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,4-Dihydro-chromeno[4,3-c]pyrazole-3-carboxylic acid
• 1H,4H-chromeno4,3-cpyrazole-3-carboxylic acid
• ChemDiv2_003366
• F2130-0029
• G32590
• SDCCGMLS-0064440.P001
• 1,4-dihydrochromeno[4,3-c]pyrazole-3-carboxylicacid
• CHEMBL467382
• BDBM50254317
• 1,4-dihydrochromeno[4,3-c]pyrazole-3-carboxylic acid
• 909091-78-7
• BS-3111
• BRD-K11329575-001-08-3
• HMS1378I22
• 2H,4H-chromeno[4,3-c]pyrazole-3-carboxylic acid
• CCG-276724
• HMS2273J22
• ALBB-020851
• 2,4-dihydrochromeno[4,3-c]pyrazole-3-carboxylic acid
• EN300-41453
• MFCD03834498
• AKOS005266170
• 694507-52-3
• Z228590086
• SCHEMBL646283
• BBL004544
• SMR000074949
• WAY-337271
• 1H,4H-chromeno[4,3-c]pyrazole-3-carboxylic acid
• STK364531
• BS-4225
• [1]benzopyrano[4,3-c]pyrazole-3-carboxylic acid, 1,4-dihydro-
• MLS000063306
• cid_776480
• MLS-0004120.0001
• LCCZBCRICIYZCV-UHFFFAOYSA-N
• AKOS000269363

• MDL： MFCD03834498
• Inchi： 1S/C11H8N2O3/c14-11(15)10-7-5-16-8-4-2-1-3-6(8)9(7)12-13-10/h1-4H,5H2,(H,12,13)(H,14,15)
• InChI Key： LCCZBCRICIYZCV-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C2C(=C(C(=O)O)NN=2)C1

Computed Properties

• Exact Mass: 216.05349212Da
• Monoisotopic Mass: 216.05349212Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 75.2Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 567.3±45.0 °C at 760 mmHg
• Flash Point: 296.9±28.7 °C
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

1H,4H-chromeno4,3-cpyrazole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)